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Compound of Interest

Compound Name: Methyl morpholine-2-carboxylate

Cat. No.: B157579

This document provides immediate and essential safety protocols, personal protective
equipment (PPE) recommendations, and disposal procedures for the handling of Methyl
morpholine-2-carboxylate. It is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Chemical Identifier:

Name: Methyl morpholine-2-carboxylate

CAS Number: 135782-19-3

Molecular Formula: C6H11NO3[1]

Primary Hazards: Irritant, causes skin irritation, causes serious eye irritation, and may cause
respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

When handling Methyl morpholine-2-carboxylate, the following personal protective
equipment is mandatory to minimize exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or

full-face shield.

Protects against splashes and
dust, preventing serious eye

irritation.[2]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber). Thicker
gloves (=3 mm) are
recommended if there is a risk

of abrasion or puncture.

Prevents skin contact which
can cause irritation. Gloves
should be for single-use
applications and disposed of

after use.[2]

Skin and Body Protection

Protective clothing to prevent

skin exposure.

Avoids all personal contact

with the chemical.[2]

Respiratory Protection

Dust respirator.

Prevents inhalation of dust
particles, which may cause

respiratory irritation.[2]

Safe Handling and Operational Plan

Adherence to the following procedural steps is critical for the safe handling of Methyl

morpholine-2-carboxylate.

1. Engineering Controls:

Always use this chemical in a well-ventilated area.[2]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.

2. Handling Procedures:

Avoid all personal contact, including inhalation of dust.[2]

Do not eat, drink, or smoke in the handling area.[2]

Keep the container tightly sealed when not in use.[2]
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Avoid physical damage to the container.[2]

Wash hands thoroughly with soap and water after handling.[2]

w

. Storage:

Store in original, tightly sealed containers.[2]

Keep in a cool, dry, and well-ventilated area.[2]

Store away from incompatible materials and foodstuff containers.[2]

Emergency Procedures

Immediate and appropriate response to an exposure is crucial.

Exposure Route First Aid Measures

Immediately wash out with fresh running water.
Eye Contact Ensure complete irrigation by keeping eyelids

apart. Seek immediate medical attention.[2]

) Flush skin and hair with running water and soap.
Skin Contact ) S
Seek medical attention if irritation occurs.[2]

) Remove the individual from the contaminated
Inhalation .
area to fresh air.[2]

) Immediately give a glass of water. Contact a
Ingestion _ .
Poisons Information Centre or a doctor.[2]

Spill and Disposal Plan

Proper containment and disposal are necessary to prevent environmental contamination and
further exposure.

Spill Cleanup:

o Immediately clean up all spills.[2]
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o Wear appropriate PPE, including protective clothing, gloves, safety glasses, and a dust
respirator.[2]

o For dry spills, use dry cleanup procedures to avoid generating dust. Sweep up, shovel up, or
vacuum up the material.[2]

» For wet spills, use an inert absorbent material to contain the spill.

o Collect the residue and place it in sealed, labeled containers for disposal.[2]

e Wash the spill area with large amounts of water and prevent runoff into drains.[2]
Disposal:

» Dispose of the chemical and any contaminated materials at an authorized hazardous or
special waste collection point.[2]

» Consult your state and local waste management authorities for specific disposal regulations.

[2]
» Recycle containers if possible; otherwise, dispose of them in an authorized landfill.[2]

Operational Workflow Diagram

The following diagram outlines the standard operating procedure for handling Methyl
morpholine-2-carboxylate.
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Cleanup and Disposal

Decontaminate work surfaces

Segregate and label waste

Dispose of waste according to
institutional and local regulations

Doff and dispose of PPE correctly

Wash hands thoroughly

‘Workflow for Handling Methyl morpholine-2-carboxylate

Preparation

Don appropriate PPE:
- Safety Goggles
- Chemical-resistant Gloves
- Protective Clothing
- Dust Respirator

Set up in a well-ventilated area
(e.g., chemical fume hood)

Gather all necessary materials
and check container integrity

Hanwjing

—I Handle Methyl morpholine-2-carboxylate

Personal Exposure

Y N\
Contain spill Clean up using appropriate procedure Dispose of spill waste Administer First Aid Seek medical attention

Click to download full resolution via product page

Standard Operating Procedure Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b157579#personal-protective-equipment-for-handling-
methyl-morpholine-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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